Cas no 1158474-80-6 ({[4-(Benzyloxy)-3-methoxyphenyl]methyl}(butyl)amine hydrochloride)
{[4-(Benzyloxy)-3-methoxyphenyl]methyl}(butyl)amine hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- {[4-(Benzyloxy)-3-methoxyphenyl]methyl}(butyl)amine hydrochloride
- Cl.CCCCNCC1=CC(OC)=C(OCC2=CC=CC=C2)C=C1
- N-[4-(Benzyloxy)-3-methoxybenzyl]-N-butylamine hydrochloride
-
- Inchi: 1S/C19H25NO2.ClH/c1-3-4-12-20-14-17-10-11-18(19(13-17)21-2)22-15-16-8-6-5-7-9-16;/h5-11,13,20H,3-4,12,14-15H2,1-2H3;1H
- InChI Key: PPYPZEAENDYVJI-UHFFFAOYSA-N
- SMILES: Cl.O(CC1C=CC=CC=1)C1C=CC(=CC=1OC)CNCCCC
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 23
- Rotatable Bond Count: 9
- Complexity: 279
- Topological Polar Surface Area: 30.5
{[4-(Benzyloxy)-3-methoxyphenyl]methyl}(butyl)amine hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1195923-1g |
{[4-(Benzyloxy)-3-methoxyphenyl]methyl}(butyl)amine hydrochloride |
1158474-80-6 | 98% | 1g |
¥3477.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1195923-2g |
{[4-(Benzyloxy)-3-methoxyphenyl]methyl}(butyl)amine hydrochloride |
1158474-80-6 | 98% | 2g |
¥4695.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1195923-5g |
{[4-(Benzyloxy)-3-methoxyphenyl]methyl}(butyl)amine hydrochloride |
1158474-80-6 | 98% | 5g |
¥5560.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1195923-10g |
{[4-(Benzyloxy)-3-methoxyphenyl]methyl}(butyl)amine hydrochloride |
1158474-80-6 | 98% | 10g |
¥7907.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1195923-25g |
{[4-(Benzyloxy)-3-methoxyphenyl]methyl}(butyl)amine hydrochloride |
1158474-80-6 | 98% | 25g |
¥13461.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1195923-50g |
{[4-(Benzyloxy)-3-methoxyphenyl]methyl}(butyl)amine hydrochloride |
1158474-80-6 | 98% | 50g |
¥19854.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1195923-100g |
{[4-(Benzyloxy)-3-methoxyphenyl]methyl}(butyl)amine hydrochloride |
1158474-80-6 | 98% | 100g |
¥25323.00 | 2024-08-09 | |
| A2B Chem LLC | AJ24496-1g |
{[4-(benzyloxy)-3-methoxyphenyl]methyl}(butyl)amine hydrochloride |
1158474-80-6 | 95+% | 1g |
$830.00 | 2024-04-20 | |
| A2B Chem LLC | AJ24496-2g |
{[4-(benzyloxy)-3-methoxyphenyl]methyl}(butyl)amine hydrochloride |
1158474-80-6 | 95+% | 2g |
$1067.00 | 2024-04-20 | |
| A2B Chem LLC | AJ24496-5g |
{[4-(benzyloxy)-3-methoxyphenyl]methyl}(butyl)amine hydrochloride |
1158474-80-6 | 95+% | 5g |
$1235.00 | 2024-04-20 |
{[4-(Benzyloxy)-3-methoxyphenyl]methyl}(butyl)amine hydrochloride Related Literature
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
Additional information on {[4-(Benzyloxy)-3-methoxyphenyl]methyl}(butyl)amine hydrochloride
Professional Introduction to {[4-(Benzyloxy)-3-methoxyphenyl]methyl}(butyl)amine hydrochloride (CAS No. 1158474-80-6)
Compound {[4-(Benzyloxy)-3-methoxyphenyl]methyl}(butyl)amine hydrochloride, with the CAS number 1158474-80-6, is a specialized chemical entity that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in medicinal chemistry. The structural features of this molecule, particularly the presence of a benzyloxy group and a methoxy group on the phenyl ring, contribute to its unique pharmacological properties.
The benzyloxy and methoxy substituents play a crucial role in modulating the interactions of this compound with biological targets. These functional groups are known to enhance binding affinity and selectivity, which are critical factors in the design of effective pharmaceutical agents. The hydrochloride salt form of this compound improves its solubility and stability, making it more suitable for various applications in drug formulation and delivery.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to gain deeper insights into the mechanism of action of this compound. Studies suggest that the (butyl)amine moiety interacts with specific amino acid residues in protein targets, thereby modulating signaling pathways involved in various physiological processes. This interaction has been implicated in potential therapeutic applications, including the treatment of neurological disorders and inflammatory conditions.
In vitro studies have demonstrated that {[4-(Benzyloxy)-3-methoxyphenyl]methyl}(butyl)amine hydrochloride exhibits notable activity against certain enzymes and receptors. For instance, research indicates that this compound may inhibit the activity of enzymes involved in pain signaling pathways, suggesting its potential as an analgesic agent. Additionally, its interaction with receptors associated with neurotransmitter systems has been explored, opening avenues for further investigation into its effects on cognitive functions and mood regulation.
The synthesis of this compound involves multi-step organic reactions, requiring precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex aromatic core of the molecule. These synthetic strategies not only enhance efficiency but also allow for modifications that can fine-tune the biological activity of the compound.
One of the most compelling aspects of {[4-(Benzyloxy)-3-methoxyphenyl]methyl}(butyl)amine hydrochloride is its potential for structural diversification. By varying the substituents on the phenyl ring or introducing additional functional groups, researchers can generate a library of derivatives with tailored pharmacological properties. This flexibility is particularly valuable in drug discovery programs aimed at identifying novel therapeutic agents with improved efficacy and reduced side effects.
The pharmacokinetic profile of this compound is another area of active investigation. Studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties when tested in preclinical models. These findings are crucial for assessing its potential as a lead compound for further development into a clinical candidate. Additionally, toxicological studies have been conducted to evaluate its safety profile, providing essential data for regulatory submissions.
The integration of high-throughput screening technologies has accelerated the process of identifying promising compounds like {[4-(Benzyloxy)-3-methoxyphenyl]methyl}(butyl)amine hydrochloride. These technologies allow researchers to rapidly assess the biological activity of large libraries of compounds, enabling faster identification of lead candidates for further optimization. The combination of computational screening with experimental validation has become a cornerstone of modern drug discovery efforts.
Future directions in research on this compound include exploring its interactions with complex biological systems using cutting-edge techniques such as CRISPR-Cas9 gene editing and organ-on-a-chip models. These approaches can provide unprecedented insights into how this molecule affects cellular processes at multiple levels, from molecular interactions to whole-organ responses. Such comprehensive understanding is essential for developing safe and effective therapeutic agents.
In conclusion, {[4-(Benzyloxy)-3-methoxyphenyl]methyl}(butyl)amine hydrochloride (CAS No. 1158474-80-6) represents a significant advancement in pharmaceutical research due to its unique structural features and promising biological activities. The ongoing studies into its mechanism of action, synthesis methodologies, pharmacokinetic properties, and potential therapeutic applications underscore its importance as a valuable tool in drug discovery efforts aimed at addressing unmet medical needs.
1158474-80-6 ({[4-(Benzyloxy)-3-methoxyphenyl]methyl}(butyl)amine hydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)